Cas no 781646-88-6 (Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form)

Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form structure
781646-88-6 structure
Product Name:Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form
CAS No:781646-88-6
MF:C28H50O5
MW:466.693609714508
CID:6759392
Update Time:2024-03-03

Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form Chemical and Physical Properties

Names and Identifiers

    • 781646-88-6
    • Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form
    • Inchi: 1S/C28H50O5/c1-16(2)28(33,15-29)11-6-17(3)21-14-24(32)25-19-13-23(31)22-12-18(30)7-9-26(22,4)20(19)8-10-27(21,25)5/h16-25,29-33H,6-15H2,1-5H3
    • InChI Key: URQOCKLOSGLGQT-UHFFFAOYSA-N
    • SMILES: CC(C(CCC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)C(O)C3)C)C(O)C1)C)C)(CO)O)C

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • XLogP3: 4.813
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